Cas no 1439527-93-1 (γ-Hydroxybutyric Acid Glucuronide)

• Product Name: γ-Hydroxybutyric Acid Glucuronide
• CAS No: 1439527-93-1
• CID: 4672334
• Update Time: 2025-05-23

γ-Hydroxybutyric Acid Glucuronide Chemical and Physical Properties

Names and Identifiers

• γ-Hydroxybutyric Acid Glucuronide

Additional information on γ-Hydroxybutyric Acid Glucuronide

γ-Hydroxybutyric Acid Glucuronide: A Comprehensive Overview

γ-Hydroxybutyric Acid Glucuronide, also known by its CAS number CAS No. 1439527-93-1, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of γ-hydroxybutyric acid (GHB), a naturally occurring neurotransmitter in the human brain, and is formed through the glucuronidation process. The addition of a glucuronic acid group to GHB results in the formation of γ-hydroxybutyric acid glucuronide, which plays a crucial role in the metabolism and elimination of GHB from the body.

The structure of γ-Hydroxybutyric Acid Glucuronide consists of a four-carbon chain with a hydroxyl group at the gamma position and a glucuronic acid moiety attached via an ester bond. This structure contributes to its unique chemical properties, including its solubility and stability under physiological conditions. The compound is typically found in urine as a major metabolite of GHB, making it an important marker for monitoring GHB exposure and metabolism in clinical settings.

Recent studies have highlighted the potential therapeutic applications of γ-Hydroxybutyric Acid Glucuronide. For instance, research has shown that it may possess neuroprotective properties, particularly in models of neurodegenerative diseases such as Alzheimer's disease. Additionally, its role in energy metabolism has been explored, with findings suggesting that it may influence glucose uptake and utilization in peripheral tissues.

The synthesis of γ-Hydroxybutyric Acid Glucuronide involves the enzymatic conjugation of GHB with glucuronic acid, catalyzed by UDP-glucuronosyltransferases (UGTs). This process occurs primarily in the liver and is a key step in the detoxification and excretion of GHB. Understanding the enzymatic mechanisms underlying this reaction has important implications for drug development, particularly for compounds that target UGT enzymes.

In terms of applications, γ-Hydroxybutyric Acid Glucuronide has been utilized as a biomarker for assessing GHB intake in forensic toxicology. Its detection in biological samples provides valuable information for determining exposure levels and potential toxicity. Furthermore, its role as a precursor to other bioactive compounds has sparked interest in its use as an intermediate in organic synthesis.

Recent advancements in analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have significantly improved the sensitivity and specificity of detecting γ-Hydroxybutyric Acid Glucuronide in complex biological matrices. These methods have enabled researchers to study its pharmacokinetics and pharmacodynamics with greater precision, paving the way for new insights into its physiological roles.

In conclusion, γ-Hydroxybutyric Acid Glucuronide, or CAS No. 1439527-93-1, is a compound with diverse applications across multiple disciplines. From its role as a metabolic marker to its potential therapeutic uses, this compound continues to be an area of active research. As our understanding of its properties and functions evolves, so too does its significance in both basic science and clinical practice.